Cas no 62311-99-3 (Uridine, 5-fluoro-3'-O-(phenylmethyl)-)

• Product name: Uridine, 5-fluoro-3'-O-(phenylmethyl)-
• CAS No: 62311-99-3
• MF: C₁₆H₁₇FN₂O₆
• MW: 352.314388036728
• CID: 449725
• PubChem ID: 71387635

Uridine, 5-fluoro-3'-O-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Uridine, 5-fluoro-3'-O-(phenylmethyl)-
• 5-fluoro-1-[(2R,3R,4S,5R)-3-hydroxy-5-(hydroxymethyl)-4-phenylmethoxyoxolan-2-yl]pyrimidine-2,4-dione
• 62311-99-3
• DTXSID70809749
• 3'-O-Benzyl-5-fluorouridine

• Inchi： InChI=1S/C16H17FN2O6/c17-10-6-19(16(23)18-14(10)22)15-12(21)13(11(7-20)25-15)24-8-9-4-2-1-3-5-9/h1-6,11-13,15,20-21H,7-8H2,(H,18,22,23)/t11-,12-,13-,15-/m1/s1
• InChI Key： HLDYXZOXOUPDGL-RGCMKSIDSA-N
• SMILES： C1=CC=C(C=C1)COC2C(OC(C2O)N3C=C(C(=O)NC3=O)F)CO

Computed Properties

• Exact Mass: 352.10711
• Monoisotopic Mass: 352.10706443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 108.33